Cas no 16431-71-3 (Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro-)
16431-71-3 structure
Product Name:Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro-
CAS No:16431-71-3
MF:C14H14N4O6S
MW:366.349161624908
CID:212782
PubChem ID:301230
Update Time:2025-04-19
Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-4-[4-(methylamino)-3-nitrophenyl]sulfonyl-2-nitroaniline
- 4,4'-sulfonylbis(N-methyl-2-nitroaniline)
- AC1L6XZB
- Bis-(4-methylamino-3-nitro-phenyl)-sulfon
- Bis-< 4-methylamino-3-nitro-phenyl> -sulfon
- NSC177735
- NSC-177735
- 16431-71-3
- DTXSID50306589
- Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro-
-
- Inchi: 1S/C14H14N4O6S/c1-15-11-5-3-9(7-13(11)17(19)20)25(23,24)10-4-6-12(16-2)14(8-10)18(21)22/h3-8,15-16H,1-2H3
- InChI Key: QYVAJTPYGWWYMH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])NC)(C1C=CC(=C(C=1)[N+](=O)[O-])NC)(=O)=O
Computed Properties
- Exact Mass: 366.06352
- Monoisotopic Mass: 366.06340535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 158Ų
Experimental Properties
- PSA: 144.48
- LogP: 4.69240
Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro- Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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